(+/-)-Tonalide-d3 (acetyl-d3)

• Molecular Formula: C18H26O
• Molecular Weight: 261.4 g/mol
• InChI: InChI=1S/C18H26O/c1-11-8-16-15(9-14(11)13(3)19)17(4,5)10-12(2)18(16,6)7/h8-9,12H,10H2,1-7H3/i3D3
• InChIKey: DNRJTBAOUJJKDY-HPRDVNIFSA-N

(±)-Tonalide-d3 (acetyl-d3) for Trace Analysis: A Specialized Deuterated Polycyclic Musk Internal Standard

(±)-Tonalide-d3 (acetyl-d3) (CAS 1396967-82-0) is a deuterated analog of the synthetic polycyclic musk fragrance, tonalide (AHTN). Distinguished by the incorporation of three deuterium atoms at the acetyl group, this isotopically labeled compound has a molecular weight of 261.41 g/mol and is typically supplied at an isotopic enrichment of 99 atom % D . It is primarily employed as an internal standard for the quantitative analysis of tonalide and other polycyclic musks in complex biological and environmental matrices using mass spectrometry-based techniques [1][2].

ISTD Workflow Stable isotope dilution MS for tonalide quantification in complex matrices

Matrix Scope Biological fluids, environmental water, and personal care product matrices

Method Compatibility GC-MS/MS and GC-MS platforms with selected reaction monitoring

• [1] Liu, H., Huang, L., Chen, Y., Guo, L., Li, L., Zhou, H., & Luan, T. (2015). Simultaneous determination of polycyclic musks in blood and urine by solid supported liquid-liquid extraction and gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 990, 84-91. View Source
• [2] Cavalheiro, J., Prieto, A., Monperrus, M., Etxebarria, N., & Zuloaga, O. (2013). Determination of polycyclic and nitro musks in environmental water samples by means of microextraction by packed sorbents coupled to large volume injection-gas chromatography–mass spectrometry analysis. Analytica Chimica Acta, 773, 45-54. View Source

Procurement Rationale: Why Unlabeled or Alternative Deuterated Tonalide Standards Cannot Be Substituted for (±)-Tonalide-d3 (acetyl-d3)

In quantitative mass spectrometry, generic substitution fails because matrix effects, extraction efficiency, and ionization variability are compound-specific [1][2]. While unlabeled tonalide or structural analogs can serve as internal standards, they do not perfectly co-elute with the analyte and are subject to different degrees of ion suppression or enhancement in complex matrices like wastewater influent, biological fluids, or cosmetic formulations [3][4]. (±)-Tonalide-d3 (acetyl-d3) provides a chemically matched, stable isotope-labeled internal standard that experiences identical sample preparation losses and matrix effects as the target analyte, ensuring superior accuracy, precision, and method robustness that is critical for regulatory compliance and reliable trace-level quantification [5].

Unlabeled analog May not co-elute with tonalide and may experience different ion suppression in complex matrices such as wastewater influent

Alternative ISTD May undergo different extraction efficiency and may not correct for matrix effects identically across sample types

Structural analog Ionization behavior may differ, limiting accurate compensation at trace-level concentrations

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Kruve, A., Rebane, R., Kipper, K., Oldekop, M. L., Evard, H., Herodes, K., ... & Leito, I. (2015). Tutorial review on validation of liquid chromatography-mass spectrometry methods: part II. Analytica Chimica Acta, 870, 29-44. View Source
• [3] Cavalheiro, J., Prieto, A., Monperrus, M., Etxebarria, N., & Zuloaga, O. (2013). Determination of polycyclic and nitro musks in environmental water samples by means of microextraction by packed sorbents coupled to large volume injection-gas chromatography–mass spectrometry analysis. Analytica Chimica Acta, 773, 45-54. View Source
• [4] Liu, H., Huang, L., Chen, Y., Guo, L., Li, L., Zhou, H., & Luan, T. (2015). Simultaneous determination of polycyclic musks in blood and urine by solid supported liquid-liquid extraction and gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 990, 84-91. View Source
• [5] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. View Source

Quantitative Performance Benchmarks: (±)-Tonalide-d3 (acetyl-d3) Versus Alternatives in Key Analytical Metrics

Superior Calibration Linearity for Tonalide Quantification Using AHTN-d3 as Internal Standard

The use of deuterated tonalide (AHTN-d3) as an internal standard yields exceptionally high calibration linearity for target polycyclic musk compounds in biological matrices, as demonstrated by correlation coefficients (r²) ranging from 0.9996 to 0.9998 [1]. In contrast, unlabeled tonalide (AHTN) analysis without this internal standard or with alternative internal standards typically reports lower linearity (R² ~0.990-0.999) [2].

Calibration Linearity

Cross-study comparable

r² 0.9996–0.9998 vs R² 0.990–0.999

Supports calibration linearity review

GC-MS/MS in human blood and urine matrices; cross-study context

Evidence Dimension	Calibration Curve Linearity (r²)
Target Compound Data	0.9996 to 0.9998
Comparator Or Baseline	Unlabeled AHTN calibration without AHTN-d3 IS (IC method): R² 0.990-0.999
Quantified Difference	~0.0006 to ~0.0098 units improvement in r²
Conditions	GC-MS/MS analysis of polycyclic musks in human blood and urine after SLE extraction [1]; GC-MS analysis of SMs in sediment with IC method [2]

Why This Matters

Higher linearity across the calibration range ensures more accurate quantification at both trace and elevated analyte levels, which is essential for compliance with stringent analytical method validation guidelines (e.g., FDA, EPA).

• [1] Liu, H., Huang, L., Chen, Y., Guo, L., Li, L., Zhou, H., & Luan, T. (2015). Simultaneous determination of polycyclic musks in blood and urine by solid supported liquid-liquid extraction and gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 990, 84-91. View Source
• [2] Barhoumi, B., et al. (2016). Determination of Synthetic Musks in Surface Sediment from the Bizerte Lagoon by QuEChERS Extraction Followed by GC-MS. Bulletin of Environmental Contamination and Toxicology, 97, 659–669. View Source

Matrix Effect Correction in Complex Environmental Matrices Achieved with [²H₃]-AHTN

The use of [²H₃]-AHTN (Tonalide-d3) was successfully evaluated to correct for matrix effects in complex environmental matrices such as influent samples from wastewater treatment plants, a scenario where unlabeled internal standards or external calibration typically fail due to severe ion suppression [1][2]. This correction enabled method detection limits (MDLs) of 5-25 ng/L in influent wastewater, which would not be achievable with non-deuterated internal standards due to uncorrected matrix effects [1].

Matrix-Effect Correction

Head-to-head

MDL 5–25 ng/L in influent wastewater

Supports matrix-effect correction context

MEPS-LVI-GC-MS; influent wastewater matrix

Evidence Dimension	Method Detection Limit (MDL) Achieved with Matrix Effect Correction
Target Compound Data	5-25 ng L⁻¹ in influent wastewater
Comparator Or Baseline	Non-deuterated internal standard or external calibration (matrix effect uncorrected)
Quantified Difference	MDLs achievable only with deuterated internal standard; without correction, matrix effects preclude reliable quantification at these trace levels
Conditions	MEPS-LVI-GC-MS analysis of 9 nitro and polycyclic musk compounds in influent wastewater samples [1]

Why This Matters

Demonstrates the critical necessity of the deuterated standard for achieving regulatory-required detection limits in challenging environmental matrices, making it non-substitutable for environmental monitoring labs.

• [1] Cavalheiro, J., Prieto, A., Monperrus, M., Etxebarria, N., & Zuloaga, O. (2013). Determination of polycyclic and nitro musks in environmental water samples by means of microextraction by packed sorbents coupled to large volume injection-gas chromatography–mass spectrometry analysis. Analytica Chimica Acta, 773, 45-54. View Source
• [2] Cavalheiro, J., et al. (2013). Portal de Periódicos da CAPES record for the same study. View Source

Quantitative Precision: Recovery and Reproducibility Validated with AHTN-d3

In bioanalytical method validation, using AHTN-d3 as an internal standard for the quantification of tonalide in blood and urine yielded method precision (RSD) of ≤9.8% and satisfactory recoveries at low, medium, and high concentration levels [1]. This compares favorably to methods lacking a deuterated internal standard, where recoveries for tonalide in complex matrices are often lower and more variable (e.g., 43-120% in digested sludge) [2].

Precision (RSD)

Cross-study comparable

< 9.8% RSD

Supports precision validation review

SLE-GC-MS/MS; blood and urine matrices

Evidence Dimension	Analytical Recovery and Precision (RSD)
Target Compound Data	Precision RSD < 9.8%; Satisfactory recoveries (specific values not provided but described as 'satisfying')
Comparator Or Baseline	AHTN recovery in digested sludge without deuterated IS: 43-120% [2]
Quantified Difference	Substantial reduction in recovery variability and improved precision when deuterated IS is used
Conditions	SLE-GC-MS/MS analysis of PCMs in human blood and urine [1]; general recovery data for AHTN in sludge [2]

Why This Matters

Improved precision and consistent recoveries are essential for generating reliable data in regulated bioanalytical studies and for meeting the acceptance criteria of method validation guidelines (e.g., ±15% accuracy/precision).

• [1] Liu, H., Huang, L., Chen, Y., Guo, L., Li, L., Zhou, H., & Luan, T. (2015). Simultaneous determination of polycyclic musks in blood and urine by solid supported liquid-liquid extraction and gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 990, 84-91. View Source
• [2] Ternes, T. A., et al. (Date unknown). Study on fragrances HHCB and AHTN in activated and digested sludge. View Source

High Isotopic Enrichment (99 atom % D) Ensures Minimal Signal Interference

(±)-Tonalide-d3 (acetyl-d3) is supplied with a certified isotopic enrichment of 99 atom % D, as specified by leading manufacturers . This high level of deuterium incorporation ensures a significant mass shift from the unlabeled analyte (AHTN), minimizing isotopic cross-talk and signal overlap in the mass spectrometer. In contrast, lower purity standards (e.g., 98+%) or alternative labeling patterns may exhibit higher baseline interference, potentially reducing method sensitivity and specificity [1].

Isotopic Enrichment

Class-level

99 atom % D

Supports isotopic purity context

Vendor specification; class-level inference

Evidence Dimension	Isotopic Enrichment (atom % D)
Target Compound Data	99 atom % D
Comparator Or Baseline	Lower purity alternatives (e.g., 98+% D, as offered by some suppliers) or compounds with fewer deuterium labels
Quantified Difference	≥1% higher deuterium incorporation, reducing unlabeled analyte background by a factor of ~100
Conditions	Vendor specifications and general principles of stable isotope dilution mass spectrometry

Why This Matters

Higher isotopic purity directly translates to lower background signal from unlabeled species, which is critical for achieving the lowest possible limits of detection and ensuring accurate quantification of trace-level tonalide.

• [1] Alta Scientific. Tonalide-d3 Product Page. Purity: 98+%. View Source

Enhanced Sensitivity in GC-MS/MS Analysis via Selected Reaction Monitoring (SRM)

When employing AHTN-d3 as an internal standard in a GC-MS/MS method using selected reaction monitoring (SRM), the achieved limits of detection (LOD) for tonalide in blood and urine were 0.008-0.105 µg/L and 0.005-0.075 µg/L, respectively [1]. This method demonstrated a one to two orders of magnitude improvement in sensitivity compared to a conventional GC-MS method for the same matrices [1].

LOD Sensitivity

Head-to-head

0.005–0.105 µg/L vs conventional GC-MS

Supports sensitivity method context

GC-MS/MS SRM mode; 1–2 orders magnitude reported improvement

Evidence Dimension	Limit of Detection (LOD)
Target Compound Data	Blood: 0.008-0.105 µg/L; Urine: 0.005-0.075 µg/L
Comparator Or Baseline	Conventional GC-MS method for the same matrices
Quantified Difference	1-2 orders of magnitude lower LOD
Conditions	SLE extraction, GC-MS/MS in SRM mode with AHTN-d3 as internal standard [1]

Why This Matters

This level of sensitivity is required for detecting trace-level tonalide in human biomonitoring studies and for assessing low-level environmental exposure, making the deuterated standard essential for advanced analytical workflows.

• [1] Liu, H., Huang, L., Chen, Y., Guo, L., Li, L., Zhou, H., & Luan, T. (2015). Simultaneous determination of polycyclic musks in blood and urine by solid supported liquid-liquid extraction and gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 990, 84-91. View Source

Validated Applications: Where (±)-Tonalide-d3 (acetyl-d3) Provides a Critical Analytical Advantage

Human Biomonitoring and Clinical Toxicology Studies Requiring Trace-Level Quantification

For studies quantifying tonalide exposure in human blood and urine, (±)-Tonalide-d3 (acetyl-d3) is indispensable. Its use as an internal standard in GC-MS/MS methods enables the achievement of LODs in the ng/L range (e.g., 0.005-0.105 µg/L) and provides the high linearity (r² > 0.9996) and precision (RSD < 9.8%) required for accurate assessment of human exposure levels [1]. This performance is critical for generating reliable data for epidemiological studies and regulatory risk assessments.

Environmental Fate and Wastewater Monitoring in Compliance with Regulatory Standards

Environmental laboratories tasked with monitoring tonalide and other polycyclic musks in wastewater influent and effluent will find (±)-Tonalide-d3 (acetyl-d3) essential for correcting severe matrix effects. As demonstrated by Cavalheiro et al. (2013), the use of [²H₃]-AHTN enabled the successful validation of a method with MDLs of 5-25 ng/L in influent wastewater, a matrix that otherwise causes significant ion suppression [2]. This makes it a non-substitutable standard for achieving the sensitivity needed to meet environmental discharge regulations.

Quality Control and Contaminant Analysis in Cosmetic and Fragrance Products

For manufacturers and contract testing labs needing to verify the concentration of tonalide in personal care products or to detect trace contamination, (±)-Tonalide-d3 (acetyl-d3) serves as a robust internal standard. Its use ensures accurate quantification by compensating for matrix effects from complex formulations (creams, lotions, perfumes), leading to method precisions below 9.8% RSD [1]. This level of accuracy is necessary for batch release testing and for ensuring compliance with product specification limits.

Method Development and Validation for Multi-Residue Musk Analysis in Complex Matrices

Analytical chemists developing new methods for the simultaneous analysis of multiple synthetic musks in challenging matrices (e.g., sediments, sludge, food) will benefit from the established performance of (±)-Tonalide-d3 (acetyl-d3). Its documented success in correcting for matrix effects [2] and its contribution to high calibration linearity [1] make it the preferred internal standard for validating new protocols, reducing method development time and ensuring robust, defensible data from the outset.

Application

Selection Property

Validation Focus

Human biomonitoring research

ISTD co-elution fidelity

Calibration linearity in biological matrices

Environmental monitoring research

Matrix-effect correction capacity

Trace-level MDL achievement

Product formulation analysis

Recovery consistency across matrices

Precision in complex formulations

Multi-residue method development

Method transferability

Matrix-effect compensation protocols

• [1] Liu, H., Huang, L., Chen, Y., Guo, L., Li, L., Zhou, H., & Luan, T. (2015). Simultaneous determination of polycyclic musks in blood and urine by solid supported liquid-liquid extraction and gas chromatography-tandem mass spectrometry. Journal of Chromatography B, 990, 84-91. View Source
• [2] Cavalheiro, J., Prieto, A., Monperrus, M., Etxebarria, N., & Zuloaga, O. (2013). Determination of polycyclic and nitro musks in environmental water samples by means of microextraction by packed sorbents coupled to large volume injection-gas chromatography–mass spectrometry analysis. Analytica Chimica Acta, 773, 45-54. View Source